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coumarate

Cat. No.: B12824894

Get Quote

Executive Summary

p-Hydroxyphenylethyl p-coumarate (C17H1604) is a bioactive phenylpropanoid ester found in
medicinal plants such as Notopterygium incisum and Rhodiola species. It exhibits significant
anti-inflammatory, antioxidant, and antiviral activities. However, its structural similarity to other
hydroxycinnamic acid derivatives (e.g., amides like N-p-coumaroyltyramine) necessitates
precise spectroscopic validation. This guide outlines a self-validating NMR workflow to
unequivocally distinguish the ester linkage and confirm the trans-geometry of the olefinic
moiety.

Chemical Structure & Numbering System

To ensure accurate assignment, we utilize the following numbering scheme throughout this
protocol.

e Moiety A (Acidic):p-Coumaroyl group (Positions 1-9)
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» Moiety B (Alcoholic): Tyrosol group (Positions 1'-8")
Connectivity: The ester bond connects C-9 (carbonyl) to C-8' (ethereal methylene).
(Note: Visualization of the structure is provided in the Graphviz diagram in Section 6)

Experimental Protocol
Sample Preparation

Proper sample preparation is critical to resolve the phenolic protons and prevent signal
broadening.

Solvent: DMSO-ds (99.9% D) is preferred over CDsOD or CDCls.

o Reasoning: DMSO-ds disrupts intermolecular hydrogen bonding, often allowing for the
observation of the exchangeable phenolic hydroxyl protons (~9.0-10.0 ppm), which are
crucial for confirming the oxidation state of the aromatic rings.

Concentration: Dissolve 5-10 mg of purified compound in 600 pL of solvent.

Tube: High-precision 5 mm NMR tube (e.g., Wilmad 535-PP).

Temperature: 298 K (25°C).

Acquisition Parameters (600 MHz recommended)

 IH NMR (1D): 64 scans, 2s relaxation delay, 30° pulse angle.
e 13C NMR (1D): 1024+ scans, power-gated decoupling.

e COSY: Gradient-selected, 2048 x 256 points.

o HSQC: Multiplicity-edited (to distinguish CH/CHs from CHz).
o HMBC: Optimized for long-range coupling (

Hz).
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Data Analysis & Structural Assignment[1][2][3][4][5]
[6][7]

'H NMR Interpretation

The proton spectrum is characterized by two distinct AA'BB' aromatic systems and a trans-
cinnamate olefinic pattern.

e The Coumaroyl Olefins (The "Signature"):

o

Look for two doublets with a large coupling constant (

Hz).

[¢]

H-7 (B-position): Deshielded resonance at ~7.55 ppm.

[¢]

H-8 (a-position): Shielded resonance at ~6.35 ppm.

o

Validation: The 16 Hz coupling confirms the trans (
) geometry.
e The Tyrosol Linker:

o H-8' (O-CHyz): Triplet at ~4.26 ppm (

Hz). The shift >4.0 ppm confirms the ester oxygen attachment (vs. ~3.3 ppm for an amide
N-CH2).

o H-7' (Benzylic CH2): Triplet at ~2.85 ppm (
Hz).
e Aromatic Regions:
o Coumaroyl Ring: Two doublets (
Hz) at ~7.56 ppm (H-2,6) and ~6.80 ppm (H-3,5).[1]

o Tyrosol Ring: Two doublets (
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Hz) at ~7.05 ppm (H-2',6") and ~6.68 ppm (H-3',5").

13C NMR Interpretation

Key diagnostic carbon shifts (in DMSO-ds):
o Ester Carbonyl (C-9):166.5 ppm.
o Oxygenated Methylene (C-8"):64.8 ppm.

e Benzylic Methylene (C-7'):33.8 ppm.

Summary Table of NMR Data (DMSO-de)
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HMBC

Position Type oC (ppm) oH (ppm), Correlations
mult., J (Hz)

(H-C)
Coumaroyl
1 C-q 125.3 - .
2,6 CH 130.2 7.56, d, 8.6 C-4,C-7,C-9
3,5 CH 115.8 6.80, d, 8.6 C-1,C4
4 C-q 159.8 - -
7 CH 144.6 7.55,d, 16.0 C-2/6, C-9, C-1
8 CH 114.3 6.35, d, 16.0 C-1,C-9
9 C=0[1] 166.5 - -
Tyrosol
1 C-q 128.5 - -
2', 6 CH 129.8 7.05,d, 8.4 c-4, C-7
3,5 CH 115.1 6.68, d, 8.4 c-1,Cc-4
4 C-q 155.8 - -
7 CH2 33.8 2.85,1,6.8 Cc-1, Cc-2'/6', C-8'
8' CH2 64.8 4.26,1,6.8 c-1,C-7,C-9
OH Groups
4-OH OH - ~10.0, br s C-3/5,C-4
4'-OH OH - ~9.2, brs C-3/5, C-4

Validation Protocol (Self-Check)

To ensure the structure is correct and not an isomer (e.g., cis-isomer or amide analog):

e The "Linker Test" (HMBC):
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o Verify the correlation between H-8' (4.26 ppm) and C-9 (166.5 ppm). This 3-bond coupling
is the definitive proof of the ester linkage between the two moieties.

e The "Geometry Test" (J-Coupling):
o Confirm
Hz. If
Hz, you have the cis (Z) isomer, likely an artifact of UV exposure during isolation.

e The "Heteroatom Test" (Chemical Shift):

o If H-8 appears at ~3.4 ppm and C-8' at ~41 ppm, the compound is the amide (N-
coumaroyltyramine), not the ester.

Visualization: Structural Logic & Workflow[1]

The following diagram illustrates the connectivity logic used to build the structure from NMR
data and the standard isolation workflow.
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Crude Plant Extract
(e.g., Notopterygium incisum)

Isolation Strategy:

Silica Gel CC -> Sephadex LH-20
(Eluent: CHCI3/MeOH)

Purity Check (HPLC/TLC)
Target > 95%

NMR Sample Prep

Solvent: DMSO-d6
Conc: 10mg/0.6mL

o e  — — — — — — ——

NMR Spectral Analysis

1H NMR Analysis
Identify 2 x AA'BB' systems
Identify Trans-olefins (d, J=16Hz)

:

13C NMR Analysis
Confirm Ester Carbonyl (~166 ppm)
Confirm 2 x Oxygenated Aromatics

HMBC (Connectivity)
Key: H-8' (Alkoxy) -> C-9 (Carbonyl)

Linkage Verified

Structure Confirmed:

p-Hydroxyphenylethyl p-coumarate

Click to download full resolution via product page
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Caption: Workflow for the isolation and definitive NMR structural confirmation of p-
Hydroxyphenylethyl p-coumarate, highlighting the critical HMBC checkpoint.

p-Coumaroyl Moiety
(Acid Part)

Internal

. C-9 (Carbonyl)
HMBC Correlation 3C 166.5

Tyrosol Moiety Internal H-8' (0-CH2) (Definitive Linkage
(Alcohol Part) OH 4.26

Click to download full resolution via product page

Caption: HMBC correlation logic diagram showing the critical vector connecting the alcohol
moiety protons to the acid moiety carbonyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e To cite this document: BenchChem. [Application Note: NMR Characterization & Structure
Confirmation of p-Hydroxyphenylethyl p-coumarate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12824894/docs#application-note-nmr-
characterization-structure-confirmation-of-p-hydroxyphenylethyl-p-coumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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